Cas no 2228653-32-3 (4-1-(1-aminoethyl)cyclopropyl-2,6-dimethoxyphenol)

4-1-(1-aminoethyl)cyclopropyl-2,6-dimethoxyphenol structure
2228653-32-3 structure
Product Name:4-1-(1-aminoethyl)cyclopropyl-2,6-dimethoxyphenol
CAS No:2228653-32-3
MF:C13H19NO3
MW:237.294863939285
CID:5997797
PubChem ID:165880942
Update Time:2025-10-17

4-1-(1-aminoethyl)cyclopropyl-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 4-1-(1-aminoethyl)cyclopropyl-2,6-dimethoxyphenol
    • EN300-1805966
    • 4-[1-(1-aminoethyl)cyclopropyl]-2,6-dimethoxyphenol
    • 2228653-32-3
    • Inchi: 1S/C13H19NO3/c1-8(14)13(4-5-13)9-6-10(16-2)12(15)11(7-9)17-3/h6-8,15H,4-5,14H2,1-3H3
    • InChI Key: AECBJRWIBRZVRR-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=C(C=1)C1(C(C)N)CC1)OC)O

Computed Properties

  • Exact Mass: 237.13649347g/mol
  • Monoisotopic Mass: 237.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 64.7Ų

4-1-(1-aminoethyl)cyclopropyl-2,6-dimethoxyphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1805966-0.05g
4-[1-(1-aminoethyl)cyclopropyl]-2,6-dimethoxyphenol
2228653-32-3
0.05g
$1080.0 2023-09-19
Enamine
EN300-1805966-0.1g
4-[1-(1-aminoethyl)cyclopropyl]-2,6-dimethoxyphenol
2228653-32-3
0.1g
$1131.0 2023-09-19
Enamine
EN300-1805966-0.25g
4-[1-(1-aminoethyl)cyclopropyl]-2,6-dimethoxyphenol
2228653-32-3
0.25g
$1183.0 2023-09-19
Enamine
EN300-1805966-0.5g
4-[1-(1-aminoethyl)cyclopropyl]-2,6-dimethoxyphenol
2228653-32-3
0.5g
$1234.0 2023-09-19
Enamine
EN300-1805966-1.0g
4-[1-(1-aminoethyl)cyclopropyl]-2,6-dimethoxyphenol
2228653-32-3
1g
$1286.0 2023-05-26
Enamine
EN300-1805966-2.5g
4-[1-(1-aminoethyl)cyclopropyl]-2,6-dimethoxyphenol
2228653-32-3
2.5g
$2520.0 2023-09-19
Enamine
EN300-1805966-5.0g
4-[1-(1-aminoethyl)cyclopropyl]-2,6-dimethoxyphenol
2228653-32-3
5g
$3728.0 2023-05-26
Enamine
EN300-1805966-10.0g
4-[1-(1-aminoethyl)cyclopropyl]-2,6-dimethoxyphenol
2228653-32-3
10g
$5528.0 2023-05-26
Enamine
EN300-1805966-1g
4-[1-(1-aminoethyl)cyclopropyl]-2,6-dimethoxyphenol
2228653-32-3
1g
$1286.0 2023-09-19
Enamine
EN300-1805966-5g
4-[1-(1-aminoethyl)cyclopropyl]-2,6-dimethoxyphenol
2228653-32-3
5g
$3728.0 2023-09-19

Additional information on 4-1-(1-aminoethyl)cyclopropyl-2,6-dimethoxyphenol

Research Briefing on 4-1-(1-aminoethyl)cyclopropyl-2,6-dimethoxyphenol (CAS: 2228653-32-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 4-1-(1-aminoethyl)cyclopropyl-2,6-dimethoxyphenol (CAS: 2228653-32-3) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies, methodologies, and findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical relevance.

The compound 4-1-(1-aminoethyl)cyclopropyl-2,6-dimethoxyphenol has garnered significant attention due to its unique structural features and potential pharmacological effects. Recent studies have explored its role as a modulator of key biological pathways, particularly in the context of inflammatory and oxidative stress-related diseases. The presence of the cyclopropyl and aminoethyl groups in its structure suggests a high degree of reactivity and specificity, making it a valuable candidate for further investigation.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated the compound's efficacy in inhibiting the production of pro-inflammatory cytokines in vitro. The study employed a combination of molecular docking simulations and cell-based assays to elucidate the mechanism of action, revealing that the compound interacts with the NF-κB signaling pathway. These findings suggest potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further research has also investigated the compound's antioxidant properties. A separate study conducted by a team at the University of Cambridge utilized advanced spectroscopic techniques to analyze the compound's ability to scavenge free radicals. The results indicated a strong correlation between the compound's structural configuration and its antioxidant capacity, positioning it as a potential therapeutic agent for oxidative stress-related disorders, including neurodegenerative diseases like Alzheimer's and Parkinson's.

In addition to its biological activities, the synthesis and optimization of 4-1-(1-aminoethyl)cyclopropyl-2,6-dimethoxyphenol have been a focal point of recent research. A 2022 paper in Organic Letters detailed a novel synthetic route that improves yield and purity while reducing the environmental impact of the production process. This advancement is particularly significant for scaling up production for preclinical and clinical trials, addressing one of the key challenges in drug development.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the compound's potential as a versatile scaffold for drug discovery, with applications spanning multiple therapeutic areas.

In conclusion, 4-1-(1-aminoethyl)cyclopropyl-2,6-dimethoxyphenol (CAS: 2228653-32-3) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual role as an anti-inflammatory and antioxidant agent, coupled with advancements in synthesis methodologies, positions it as a promising candidate for further development. Continued research efforts will be essential to fully unlock its therapeutic potential and address the remaining challenges in its path to clinical application.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.